Cas no 1407386-96-2 (1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine)

• Product Name: 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine
• CAS No: 1407386-96-2
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5575422
• Update Time: 2025-05-19

1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-pyrrolidinyl)(3-fluoro-4-methoxyphenyl)-
• 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine

• Inchi： 1S/C12H15FN2O2/c1-17-11-3-2-8(6-10(11)13)12(16)15-5-4-9(14)7-15/h2-3,6,9H,4-5,7,14H2,1H3
• InChI Key： RNMKACPRSOABHI-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)C1)(C1=CC=C(OC)C(F)=C1)=O

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 406.5±45.0 °C(Predicted)
• pka: 8.89±0.20(Predicted)

Additional information on 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine

Professional Introduction to 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine (CAS No. 1407386-96-2)

1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine (CAS No. 1407386-96-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both fluoro and methoxy substituents in its benzoyl moiety enhances its pharmacological properties, making it a valuable candidate for further investigation.

The compound's molecular structure consists of a pyrrolidine ring linked to a benzoyl group, which is further functionalized with a 3-fluoro-4-methoxybenzoyl substituent. This specific arrangement imparts distinct chemical and biological properties, including enhanced solubility, stability, and bioavailability. These attributes are crucial for the development of novel therapeutic agents that can effectively interact with biological targets.

In recent years, there has been a growing interest in the synthesis and application of fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. The fluoro group, in particular, is known for its ability to improve metabolic stability and binding affinity, making it a popular choice in medicinal chemistry. The incorporation of a methoxy group further enhances these properties by providing additional electronic effects that can fine-tune the compound's interaction with biological targets.

Recent studies have demonstrated the potential of 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine as a lead compound in the development of new pharmaceuticals. Its structural framework suggests applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. For instance, preliminary research indicates that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in disease progression.

The synthesis of 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine has been extensively studied in vitro and in vivo. Preliminary results suggest that this compound demonstrates good selectivity towards target enzymes and receptors, minimizing off-target effects. Additionally, its favorable pharmacokinetic properties, such as high bioavailability and rapid clearance, make it an attractive candidate for further development.

In conclusion, 1-(3-fluoro-4-methoxybenzoyl)pyrrolidin-3-amine (CAS No. 1407386-96-2) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an excellent candidate for the design of novel therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing various diseases is expected to expand.